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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

fabrication and characterization of quinacridone-based organic solar cells (OSCs).

Quinacridone derivatives have emerged as promising donor materials in bulk heterojunction

(BHJ) OSCs due to their strong absorption in the visible spectrum, excellent photostability, and

tunable electronic properties.

Introduction to Quinacridone-Based Organic Solar
Cells
Quinacridone-based polymers are often employed as the electron donor material in the active

layer of a BHJ solar cell.[1] In this architecture, the quinacridone derivative is blended with an

electron acceptor material, creating a large interfacial area for efficient exciton dissociation. The

performance of these devices is highly dependent on the choice of acceptor material, the

morphology of the active layer, and the device architecture.

The typical device architecture for a quinacridone-based OSC is a conventional bulk

heterojunction structure: ITO / PEDOT:PSS / Quinacridone-based Polymer:Acceptor /

Cathode Interlayer / Metal Cathode.[2] Indium tin oxide (ITO) serves as the transparent anode,

while a low work function metal, such as silver (Ag), is used as the cathode. Poly(3,4-

ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is used as a hole transport layer

(HTL) to facilitate the collection of holes at the anode.[3]
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Performance of Quinacridone-Based Polymers
The choice of the acceptor material blended with the quinacridone-based polymer donor

significantly impacts the photovoltaic performance of the resulting OSC. Below is a summary of

the performance of two quinacridone-based polymers, PQCfTB and PQCfTQx, when blended

with different fullerene and non-fullerene acceptors.

Donor
Polymer

Acceptor Voc (V)
Jsc
(mA/cm2)

FF (%) PCE (%)

PQCfTB PC71BM 0.88 8.9 50 3.9

PQCfTB IT-M 0.92 11.2 51 5.2

PQCfTB Y6-BO-4Cl - - - 11.0

PQCfTQx PC71BM 0.86 5.9 45 2.3

PQCfTQx IT-M 0.90 10.4 51 4.7

PQCfTQx Y6-BO-4Cl - - - 10.0

Data compiled from a 2021 study on quinacridone-based donor polymers. Note that specific

values for Voc, Jsc, and FF for the Y6-BO-4Cl based devices were not provided in the source

material.[2]

Experimental Protocols
Substrate Cleaning
A thorough cleaning of the ITO-coated glass substrates is crucial for optimal device

performance. The following is a standard procedure for cleaning ITO substrates:

Place the ITO-coated glass substrates in a substrate rack.

Sequentially sonicate the substrates in the following solutions for 15 minutes each:

Detergent solution (e.g., Hellmanex in deionized water)

Deionized water
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Acetone

Isopropanol[4]

After the final sonication in isopropanol, dry the substrates with a stream of high-purity

nitrogen gas.

Immediately before depositing the next layer, treat the substrates with UV-Ozone for 15-20

minutes to remove any remaining organic residues and to increase the work function of the

ITO surface.[2]

Device Fabrication
The following protocol describes the fabrication of a quinacridone-based OSC in a

conventional architecture. All solution preparation and spin coating should be performed in a

nitrogen-filled glovebox to minimize exposure to oxygen and moisture.

3.2.1. Hole Transport Layer (HTL) Deposition

Filter a PEDOT:PSS aqueous dispersion through a 0.45 µm syringe filter.

Deposit the filtered PEDOT:PSS solution onto the cleaned ITO substrates.

Spin coat the PEDOT:PSS solution at 3000-4000 rpm for 30-60 seconds to achieve a

uniform film.

Anneal the substrates on a hotplate at 120-150°C for 10-15 minutes in the glovebox

antechamber or on a hotplate inside the glovebox.[3][5]

3.2.2. Active Layer Deposition

Prepare a solution of the quinacridone-based polymer and the acceptor material in a

suitable organic solvent (e.g., chloroform, chlorobenzene, or o-dichlorobenzene). The total

concentration of the solids is typically in the range of 10-20 mg/mL. The donor:acceptor

weight ratio needs to be optimized for each specific material combination but a common

starting point is 1:1 or 1:1.2.
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Stir the solution at an elevated temperature (e.g., 40-60°C) for several hours to ensure

complete dissolution.

Filter the active layer solution through a 0.45 µm PTFE syringe filter.

Deposit the filtered active layer solution onto the PEDOT:PSS-coated substrates.

Spin coat the active layer solution at a speed between 800 and 2000 rpm for 60 seconds.

The optimal spin speed will depend on the desired film thickness and the viscosity of the

solution.[6][7]

Thermal Annealing (Optional but often necessary): Anneal the substrates on a hotplate

inside the glovebox at a temperature between 80°C and 150°C for 5-15 minutes. The optimal

annealing temperature and time are highly dependent on the specific materials used and

need to be determined experimentally.[8][9]

3.2.3. Cathode Deposition

Transfer the substrates into a high-vacuum thermal evaporator (pressure < 10-6 Torr).

Deposit a thin cathode interlayer, such as lithium fluoride (LiF) or PDINN, at a thickness of

approximately 0.5-1 nm.

Deposit the metal cathode, typically silver (Ag) or aluminum (Al), at a thickness of 80-100

nm.

Characterization Protocols
3.3.1. Current Density-Voltage (J-V) Characterization

Use a solar simulator with a light intensity of 100 mW/cm2 (AM 1.5G spectrum).

Connect the fabricated OSC to a source measure unit (SMU).

Measure the current density as a function of the applied voltage, typically sweeping from -0.2

V to 1.2 V.
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From the J-V curve, extract the key photovoltaic parameters: open-circuit voltage (Voc),

short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

3.3.2. External Quantum Efficiency (EQE) Measurement

Use a dedicated EQE measurement system consisting of a light source, a monochromator,

and a lock-in amplifier.

Measure the short-circuit current of the device at different wavelengths of light.

Calibrate the system using a certified reference photodiode.

The EQE is calculated as the ratio of the number of charge carriers collected to the number

of incident photons at each wavelength.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the fabrication and characterization of quinacridone-based

organic solar cells.

Energy Level Diagram
Caption: Representative energy level diagram for a quinacridone-based organic solar cell.

Disclaimer: The protocols provided are representative and may require optimization for specific

materials and laboratory conditions. Always refer to the relevant material safety data sheets

(MSDS) before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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